Cas no 126344-08-9 (Ethanone,1-(1R,3R,5S)-1-azabicyclo[3.2.1]oct-3-yl-, rel-)

• Product Name: Ethanone,1-(1R,3R,5S)-1-azabicyclo[3.2.1]oct-3-yl-, rel-
• CAS No: 126344-08-9
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 103457
• Update Time: 2024-01-24

Ethanone,1-(1R,3R,5S)-1-azabicyclo[3.2.1]oct-3-yl-, rel- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1R,3R,5S)-1-azabicyclo[3.2.1]oct-3-yl-, rel-
• Ethanone, 1-(1-azabicyclo[3.2.1]oct-3-yl)-, exo- (9CI)
• Ethanone, 1-(1R,3R,5S)-1-azabicyclo[3.2.1]oct-3-yl-, rel-

• Inchi： 1S/C9H15NO/c1-7(11)9-4-8-2-3-10(5-8)6-9/h8-9H,2-6H2,1H3/t8-,9-/m1/s1
• InChI Key： WYAZGUYFSQCVAQ-RKDXNWHRSA-N
• SMILES： C(=O)([C@@H]1C[C@]2([H])C[N@@](CC2)C1)C

Computed Properties

• Exact Mass: 153.11545

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 228.3±23.0 °C(Predicted)
• PSA: 20.31
• pka: 9.24±0.40(Predicted)